2-amino-N-(2-chlorophenyl)-4-(4-nitrophenyl)-1,3-thiazole-5-carboxamide

• IUPAC Name: 2-amino-N-(2-chlorophenyl)-4-(4-nitrophenyl)-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C16H11ClN4O3S/c17-11-3-1-2-4-12(11)19-15(22)14-13(20-16(18)25-14)9-5-7-10(8-6-9)21(23)24/h1-8H,(H2,18,20)(H,19,22)
• InChI Key: DPBLLXOFUULZBU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)C2=C(N=C(S2)N)C3=CC=C(C=C3)[N+](=O)[O-])Cl
• Molecular Formula: C16H11ClN4O3S
• Molecular Weight: 374.8 g/mol

Description

2-amino-N-(2-chlorophenyl)-4-(4-nitrophenyl)-1,3-thiazole-5-carboxamide is a chemical compound that has attracted significant attention in the field of scientific research due to its potential applications in various fields such as medicine, agriculture, and materials science. This compound is commonly known as ACT-246475 and has been extensively studied for its unique properties and potential benefits.

Mechanism of Action

The mechanism of action of ACT-246475 is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes and proteins involved in cell growth and inflammation. This compound has been shown to selectively target cancer cells and reduce their viability, while leaving healthy cells unaffected. This suggests that it may have a unique mechanism of action that could be exploited for therapeutic purposes.
Biochemical and Physiological Effects:
ACT-246475 has been shown to have a range of biochemical and physiological effects in animal studies. It has been shown to reduce the levels of certain inflammatory cytokines in the brain, suggesting that it may have anti-inflammatory effects. It has also been shown to inhibit the activity of certain enzymes involved in cell growth, suggesting that it may have anti-cancer effects. However, more research is needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

ACT-246475 has several advantages for use in laboratory experiments. It is a relatively stable compound that can be synthesized in large quantities and stored for extended periods of time. It is also highly selective in its activity, which makes it a valuable tool for studying specific biological processes. However, the synthesis of this compound is complex and requires specialized equipment and expertise, which may limit its accessibility to researchers.

Future Directions

There are several future directions for research on ACT-246475. One area of interest is the development of new synthetic methods that can increase the yield and purity of the final product. Another area of interest is the exploration of the compound's potential applications in agriculture and materials science. Additionally, more research is needed to fully understand the mechanism of action and biochemical and physiological effects of this compound, which could lead to the development of new therapeutic agents for a range of conditions.

Scientific Research Applications

ACT-246475 has been extensively studied for its potential applications in various fields of scientific research. In the field of medicine, this compound has shown promising results as a potential treatment for cancer, inflammation, and neurological disorders. In animal studies, ACT-246475 has been shown to inhibit the growth of cancer cells and reduce inflammation in the brain, suggesting that it may have therapeutic potential for these conditions.